Cas no 101976-15-2 (1,3-Isobenzofurandione,4-(acetyloxy)-)

• Product Name: 1,3-Isobenzofurandione,4-(acetyloxy)-
• CAS No: 101976-15-2
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 162288
• PubChem ID: 294175
• Update Time: 2025-04-19

1,3-Isobenzofurandione,4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4-(acetyloxy)-
• (1,3-dioxo-2-benzofuran-4-yl) acetate
• DTXSID40144472
• NSC-162175
• 3-Acetoxyphthalic anhydride
• BRN 0186947
• NSC162175
• SCHEMBL2176042
• 4-18-00-01318 (Beilstein Handbook Reference)
• ZUNFXLSISHZWLF-UHFFFAOYSA-N
• 101976-15-2
• 1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl acetate
• Phthalic anhydride, 3-acetoxy-

• Inchi： 1S/C10H6O5/c1-5(11)14-7-4-2-3-6-8(7)10(13)15-9(6)12/h2-4H,1H3
• InChI Key： ZUNFXLSISHZWLF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 206.02148
• Monoisotopic Mass: 206.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 381.4°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.585
• PSA: 69.67
• LogP: 0.92250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides